Cas no 2679832-37-0 ((2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679832-37-0
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5644366
• PubChem ID: 165910973
• Update Time: 2025-06-08

(2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(4-methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28281502
• 2679832-37-0
• (2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C14H17NO4/c1-3-8-19-14(18)15-12(13(16)17)9-11-6-4-10(2)5-7-11/h3-7,12H,1,8-9H2,2H3,(H,15,18)(H,16,17)/t12-/m1/s1
• InChI Key： HKJWALATSCCWSA-GFCCVEGCSA-N
• SMILES： OC([C@@H](CC1C=CC(C)=CC=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Compound CAS No. 2679832-37-0: (2R)-3-(4-Methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid

The compound with CAS No. 2679832-37-0, known as (2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique chemical structure and promising biological activities, which have been extensively studied in recent years.

Chemical Structure and Properties

The molecular structure of (2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is characterized by a chiral center at the second carbon atom, which imparts optical activity to the molecule. The presence of a 4-methylphenyl group at the third carbon position contributes to its aromaticity and potential for interactions with biological targets. The prop-2-en-1-yloxy substituent introduces a vinyl ether functionality, which is known to participate in various biochemical reactions. The carboxylic acid group at the terminal position further enhances the molecule's versatility in forming hydrogen bonds and participating in enzymatic processes.

Recent studies have highlighted the importance of stereochemistry in this compound's biological activity. Researchers have demonstrated that the (R)-configuration at the second carbon atom significantly influences its binding affinity to specific receptors, making it a promising candidate for drug development.

Synthesis and Optimization

The synthesis of (2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves a multi-step process that includes alkylation, oxidation, and stereoselective synthesis techniques. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric purity. These developments have not only improved the yield but also reduced the environmental impact of its manufacturing process.

Moreover, researchers have explored alternative synthetic pathways to introduce functional groups that enhance the compound's stability and bioavailability. For instance, the use of protecting groups during intermediate steps has been shown to prevent unwanted side reactions and improve overall product quality.

Pharmacological Studies

Preclinical studies on (2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid have revealed its potent anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential application in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Additionally, this compound has shown promise as a neuroprotective agent. Studies using animal models of neurodegenerative diseases have indicated that it can mitigate oxidative stress and reduce neuronal damage. Its ability to cross the blood-brain barrier further underscores its potential for treating central nervous system disorders.

Applications in Drug Development

The unique combination of structural features in (2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid makes it an attractive lead compound for drug discovery programs targeting various therapeutic areas. Its stereochemical properties allow for precise interactions with biological targets, while its functional groups provide flexibility for further chemical modifications.

Recent research has focused on optimizing this compound's pharmacokinetic profile to enhance its efficacy and reduce toxicity. For example, studies on prodrug strategies have shown that incorporating bioresponsive linkers can improve drug delivery and minimize off-target effects.

Future Directions

The ongoing research into (2R)-3-(4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid highlights its immense potential as a therapeutic agent. Future studies are expected to explore its efficacy in treating a broader range of diseases, including cancer and metabolic disorders. The development of novel synthetic methods and advanced drug delivery systems will further enhance its applicability in clinical settings.

In conclusion, (2R)-3-(4-methylphenyl)-